Cas no 2137568-56-8 (2-(Ethylsulfamoyl)benzenesulfonyl fluoride)

2-(Ethylsulfamoyl)benzenesulfonyl fluoride is a specialized sulfonyl fluoride compound with applications in organic synthesis and medicinal chemistry. Its key structural features include a benzenesulfonyl fluoride moiety and an ethylsulfamoyl group, which contribute to its reactivity as a selective electrophile in SuFEx (Sulfur-Fluoride Exchange) click chemistry. This compound is particularly valued for its stability under ambient conditions and its ability to form covalent bonds with nucleophiles, making it useful for bioconjugation and protein labeling. The presence of the ethylsulfamoyl group enhances solubility in organic solvents, facilitating its use in diverse synthetic protocols. It serves as a versatile intermediate for designing sulfonamide-based inhibitors or probes.
2-(Ethylsulfamoyl)benzenesulfonyl fluoride structure
2137568-56-8 structure
Product Name:2-(Ethylsulfamoyl)benzenesulfonyl fluoride
CAS No:2137568-56-8
MF:C8H10FNO4S2
MW:267.297703266144
CID:5408773
PubChem ID:137949116
Update Time:2025-10-29

2-(Ethylsulfamoyl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethylsulfamoyl)benzenesulfonyl fluoride
    • 2-(ethylsulfamoyl)benzene-1-sulfonyl fluoride
    • 2137568-56-8
    • Z2759638799
    • EN300-727914
    • Inchi: 1S/C8H10FNO4S2/c1-2-10-16(13,14)8-6-4-3-5-7(8)15(9,11)12/h3-6,10H,2H2,1H3
    • InChI Key: OXOUDVVTWDYSOZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1S(=O)(=O)F)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 267.00352831g/mol
  • Monoisotopic Mass: 267.00352831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 97.1Ų

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Additional information on 2-(Ethylsulfamoyl)benzenesulfonyl fluoride

2-(Ethylsulfamoyl)benzenesulfonyl Fluoride: An Overview of Its Properties and Applications

2-(Ethylsulfamoyl)benzenesulfonyl fluoride (CAS No. 2137568-56-8) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique chemical structure, has garnered attention for its potential in various research and industrial settings. In this article, we will delve into the properties, synthesis, and applications of 2-(Ethylsulfamoyl)benzenesulfonyl fluoride, highlighting its significance in contemporary scientific research.

The chemical structure of 2-(Ethylsulfamoyl)benzenesulfonyl fluoride is defined by its molecular formula C9H10FNO4S2. The presence of a sulfonyl fluoride group (SO2F) and an ethylsulfamoyl group (NHSO2C2H5) imparts distinct reactivity and functional properties to the molecule. These functional groups are crucial for the compound's role in various chemical reactions and biological processes.

In terms of synthesis, 2-(Ethylsulfamoyl)benzenesulfonyl fluoride can be prepared through a multi-step process involving the reaction of 2-fluorobenzenesulfonyl chloride with ethanesulfinamide. The detailed synthetic route involves several intermediate steps, including the formation of the sulfinamide and subsequent fluorination. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-(Ethylsulfamoyl)benzenesulfonyl fluoride are also noteworthy. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

In the realm of biological research, 2-(Ethylsulfamoyl)benzenesulfonyl fluoride has shown promise as a tool for studying enzyme inhibition and protein modification. Recent studies have demonstrated its ability to selectively target specific enzymes involved in cellular signaling pathways. For instance, it has been used to investigate the inhibition of serine proteases, which play critical roles in various physiological processes such as blood coagulation and inflammation.

The pharmacological potential of 2-(Ethylsulfamoyl)benzenesulfonyl fluoride is another area of active research. Preliminary studies suggest that it may have therapeutic applications in treating certain diseases characterized by abnormal enzyme activity. For example, it has been evaluated for its potential as an anticoagulant due to its ability to inhibit thrombin, a key enzyme in the blood coagulation cascade.

In addition to its biological applications, 2-(Ethylsulfamoyl)benzenesulfonyl fluoride is also used in the development of new materials and coatings. Its reactivity with various substrates makes it suitable for surface modification and functionalization. This property has been exploited in the creation of biocompatible surfaces for medical devices and drug delivery systems.

The environmental impact of 2-(Ethylsulfamoyl)benzenesulfonyl fluoride is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthesis methods and waste management strategies to ensure the compound's safe use.

In conclusion, 2-(Ethylsulfamoyl)benzenesulfonyl fluoride (CAS No. 2137568-56-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable tool for scientific research and industrial processes. As ongoing studies continue to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.

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